Ethyl 2-(4-((aminothioxomethyl)amino)-3,5-thiazolyl)acetate
Description
Ethyl 2-aminothiazole-4-acetate is an organic ligand that possesses strong coordination ability and displays diverse coordination modes due to the presence of N, O coordination atoms . 2-Aminothiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents .
Synthesis Analysis
2-Aminothiazoles and their derivatives can be synthesized and characterized by FTIR and NMR . They can be used as starting materials for the synthesis of diverse range of heterocyclic analogues .Molecular Structure Analysis
The molecular formula of Ethyl 2-aminothiazole-4-acetate is C7H10N2O2S . More detailed structural analysis would require specific spectroscopic data or crystallographic studies.Mechanism of Action
Target of Action
Similar compounds, such as 2-aminothiazole derivatives, have been reported to exhibit antitrypanosomal and antiplasmodial activities . They interact with causative organisms of diseases like sleeping sickness (Trypanosoma brucei rhodesiense) and malaria (Plasmodium falciparum NF54) .
Mode of Action
The presence of an amino group and a thiazole ring could facilitate interactions with biological targets .
Biochemical Pathways
Similar compounds have been shown to interfere with the life cycle of parasites, inhibiting their growth and proliferation .
Pharmacokinetics
The compound’s molecular weight and structure suggest that it could be well-absorbed and distributed in the body .
Result of Action
Similar compounds have demonstrated significant cytotoxicity against cancer cells . This suggests that Ethyl 2-(4-((aminothioxomethyl)amino)-3,5-thiazolyl)acetate could potentially exhibit similar effects.
Future Directions
The development of new compounds based on the 2-aminothiazole scaffold is a promising area of research due to their diverse therapeutic roles . Future work could involve the synthesis and characterization of new 2-aminothiazole derivatives, including “Ethyl 2-(4-((aminothioxomethyl)amino)-3,5-thiazolyl)acetate”, and the exploration of their potential therapeutic applications.
properties
IUPAC Name |
ethyl 2-[2-(carbamothioylamino)-1,3-thiazol-4-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2S2/c1-2-13-6(12)3-5-4-15-8(10-5)11-7(9)14/h4H,2-3H2,1H3,(H3,9,10,11,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URONEHYOXSPUDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)NC(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-((aminothioxomethyl)amino)-3,5-thiazolyl)acetate | |
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